Cas no 89409-11-0 (Quinoline, 1,5,6,7-tetrahydro-1-(3-methylphenyl)-2,4-diphenyl-)

• Product name: Quinoline, 1,5,6,7-tetrahydro-1-(3-methylphenyl)-2,4-diphenyl-
• CAS No: 89409-11-0
• MF: C₂₈H₂₅N
• MW: 375.50480723381
• CID: 601752
• PubChem ID: 13114973

Quinoline, 1,5,6,7-tetrahydro-1-(3-methylphenyl)-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,5,6,7-tetrahydro-1-(3-methylphenyl)-2,4-diphenyl-
• 1-(3-methylphenyl)-2,4-diphenyl-6,7-dihydro-5H-quinoline
• 89409-11-0
• 1-(3-Methylphenyl)-2,4-diphenyl-1,5,6,7-tetrahydroquinoline
• DTXSID20519088

• Inchi： InChI=1S/C28H25N/c1-21-11-10-16-24(19-21)29-27-18-9-8-17-25(27)26(22-12-4-2-5-13-22)20-28(29)23-14-6-3-7-15-23/h2-7,10-16,18-20H,8-9,17H2,1H3
• InChI Key： NHGXEBJRBBDGCM-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2C3=CCCCC3=C(C=C2C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 375.198699802g/mol
• Monoisotopic Mass: 375.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 7